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Compound of Interest

Compound Name:
1-(3-Amino-4-

bromophenyl)ethanone

Cat. No.: B1349132 Get Quote

An In-depth Technical Guide to 1-(3-Amino-4-bromophenyl)ethanone

This guide provides essential technical data for researchers, scientists, and drug development

professionals working with 1-(3-Amino-4-bromophenyl)ethanone. The information is

presented to facilitate easy access and comparison for laboratory and development

applications.

Chemical Identity and Properties
1-(3-Amino-4-bromophenyl)ethanone, also known as 3'-Amino-4'-bromoacetophenone or 5-

Acetyl-2-bromoaniline, is a chemical compound utilized in various organic synthesis

applications.[1] It serves as a key intermediate in the synthesis of more complex molecules,

particularly in the fields of medicinal chemistry and materials science.

Quantitative Data Summary
The fundamental molecular properties of 1-(3-Amino-4-bromophenyl)ethanone are

summarized in the table below for quick reference.
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Property Value Source

Molecular Formula C₈H₈BrNO [1][2]

Molecular Weight 214.06 g/mol [1][2]

CAS Number 37148-51-9 [1]

Melting Point 114-118 °C [1][2]

Form Solid [1]

Experimental Protocols
Detailed experimental protocols for the synthesis, purification, and analysis of 1-(3-Amino-4-
bromophenyl)ethanone are typically specific to the reaction being performed. Standard

laboratory procedures for handling solid chemical reagents should be followed. For specific

applications, researchers should consult peer-reviewed literature and established chemical

synthesis databases. The methodologies often involve reactions such as the bromination of an

aminophenyl ethanone derivative, followed by purification techniques like recrystallization to

achieve the desired purity.

Logical Relationships
The relationship between the compound's name and its core properties can be visualized as a

direct hierarchy. The systematic name defines the structure, from which the molecular formula

is derived, and subsequently, the molecular weight is calculated.
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1-(3-Amino-4-bromophenyl)ethanone

Molecular Formula: C₈H₈BrNO

Determines

Molecular Weight: 214.06 g/mol

Calculates to

Click to download full resolution via product page

Caption: Relationship between chemical name, formula, and molecular weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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